![molecular formula C12H24N2O2 B6156631 tert-butyl N-{[1-(2-aminoethyl)cyclobutyl]methyl}carbamate CAS No. 2229108-77-2](/img/no-structure.png)
tert-butyl N-{[1-(2-aminoethyl)cyclobutyl]methyl}carbamate
Overview
Description
Tert-butyl N-{[1-(2-aminoethyl)cyclobutyl]methyl}carbamate, also known as TBAC, is a synthetic organic compound used in a variety of scientific research applications. TBAC is an aliphatic amine, a four-membered ring containing an amine group bonded to a carbamate group. TBAC is a versatile molecule with a wide range of applications, including in the synthesis of pharmaceuticals and other compounds, as a reagent in organic synthesis, and as a catalyst in biocatalysis.
Scientific Research Applications
Tert-butyl N-{[1-(2-aminoethyl)cyclobutyl]methyl}carbamate has a wide range of applications in scientific research, including in the synthesis of pharmaceuticals and other organic compounds, as a reagent in organic synthesis, and as a catalyst in biocatalysis. This compound is also used in the synthesis of peptides, amino acids, and other biologically active compounds. Additionally, this compound has been used in the synthesis of a variety of heterocyclic compounds and in the synthesis of polymers.
Mechanism of Action
The mechanism of action of tert-butyl N-{[1-(2-aminoethyl)cyclobutyl]methyl}carbamate is not well understood. However, it is believed that this compound acts as a nucleophile, reacting with electrophiles to form covalent bonds. Additionally, this compound is believed to be a Bronsted-Lowry base, reacting with acids to form salts.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been suggested that this compound may have anti-inflammatory and anti-cancer properties. Additionally, this compound has been shown to have an inhibitory effect on the enzyme acetylcholinesterase.
Advantages and Limitations for Lab Experiments
The main advantage of using tert-butyl N-{[1-(2-aminoethyl)cyclobutyl]methyl}carbamate in laboratory experiments is its versatility, as it can be used in a variety of synthetic reactions. Additionally, this compound is relatively inexpensive and easily accessible. However, this compound is not soluble in water and is not very stable at high temperatures.
Future Directions
Some potential future directions for tert-butyl N-{[1-(2-aminoethyl)cyclobutyl]methyl}carbamate research include exploring its potential applications in drug design, investigating its potential as a catalyst in biocatalysis, and studying its biochemical and physiological effects. Additionally, further research could be conducted to explore the mechanism of action of this compound, as well as its potential as a reagent in organic synthesis. Finally, further research could be conducted to explore the potential applications of this compound in the synthesis of peptides, amino acids, and other biologically active compounds.
Synthesis Methods
Tert-butyl N-{[1-(2-aminoethyl)cyclobutyl]methyl}carbamate can be synthesized in a variety of ways, including by the reaction of tert-butanol and cyclobutylmethylcarbamate in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out in an organic solvent, such as dichloromethane or toluene, at a temperature of 60-70°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{[1-(2-aminoethyl)cyclobutyl]methyl}carbamate involves the reaction of tert-butyl N-(chlorocarbonyl)carbamate with 1-(2-aminoethyl)cyclobutylmethanol in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl N-(chlorocarbonyl)carbamate", "1-(2-aminoethyl)cyclobutylmethanol", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 1-(2-aminoethyl)cyclobutylmethanol to a solution of tert-butyl N-(chlorocarbonyl)carbamate in anhydrous dichloromethane.", "Add a base (e.g. triethylamine) to the reaction mixture to initiate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction by adding water and extracting the product with an organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the desired product." ] } | |
CAS RN |
2229108-77-2 |
Molecular Formula |
C12H24N2O2 |
Molecular Weight |
228.3 |
Purity |
95 |
Origin of Product |
United States |
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